3-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C23H18FN3O4/c24-17-7-5-14(6-8-17)20-25-26-21(31-20)15-9-11-27(12-10-15)22(28)18-13-16-3-1-2-4-19(16)30-23(18)29/h1-8,13,15H,9-12H2
• InChI Key: NCTVHXZIUTZYEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=C(C=C3)F)C(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C23H18FN3O4
• Molecular Weight: 419.4 g/mol
• CAS No.: 1209762-55-9

Description

The compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, an oxadiazole ring, a piperidine ring, and a chromen-2-one moiety. These groups are common in medicinal chemistry and could imply potential biological activity.

Molecular Structure Analysis

The molecule’s structure is likely to be largely defined by its multiple ring systems. The piperidine ring, for example, is a saturated five-membered ring with one nitrogen atom, which can contribute to the molecule’s polarity and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the carbonyl group in the piperidine ring could potentially undergo nucleophilic addition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of a fluorophenyl group could increase the compound’s lipophilicity, influencing its solubility and permeability.

Scientific Research Applications

Antimicrobial Agents

Research involving compounds with structures similar to 3-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)-2H-chromen-2-one often focuses on their potential as antimicrobial agents. For instance, Patel et al. (2012) synthesized a new series of compounds based on 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-2H-chromen-2-ones, which were evaluated for their in vitro biological efficacy against various bacterial and fungal strains, indicating some compounds as potential leads for further drug discovery studies in the antimicrobial domain Patel, R. V., Patel, A. B., Kumari, P., & Chikhalia, K. (2012). Medicinal Chemistry Research.

Antitumor Activity

Another area of research is the exploration of anticancer activities. Compounds structurally related to this compound have been studied for their potential anticancer properties. Yu et al. (2017) synthesized 1H-thieno[2,3-c]chromen-4(2H)-one derivatives and conducted a preliminary antitumor screening, which showed moderate to good activity against various cancer cell lines, suggesting a promising class of compounds for further exploration in cancer therapy Yu, H., Li, Y., Feng, Z., Jiang, H., Zhao, Y., Luo, Y., Huang, W., & Li, Z. (2017). Journal of Chemical Research.

Synthesis and Characterization

Studies also focus on the synthesis and characterization of novel compounds within this chemical class. Kysil et al. (2020) elaborated on a simple and efficient synthesis method for 2-(1,2,4-oxadiazol-5-yl)-2,3-dihydro-4H-chromen-4-ones, highlighting the preparation of compounds decorated with pharmacophores in high demand for drug discovery Kysil, A., Biitseva, A., Bugera, O., Yegorova, T., & Voitenko, Z. (2020). French-Ukrainian Journal of Chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide an accurate safety profile.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.